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Carbon Tetrachloride: A Technical Guide for the
Organic Chemist
Abstract: This document provides a comprehensive technical overview of carbon
tetrachloride (CCl₄) and its role as a non-polar solvent in organic chemistry. Historically a

staple in synthesis and analysis, its use has been curtailed due to significant health and

environmental hazards. This guide details its physicochemical properties, solvent

characteristics, applications in key organic reactions, and the stringent safety protocols

required for its handling. It is intended for researchers, scientists, and professionals in drug

development who may encounter CCl₄ in established procedures or require an understanding

of its legacy applications and the rationale for its replacement.

Physicochemical Properties of Carbon Tetrachloride
Carbon tetrachloride, or tetrachloromethane, is a colorless, dense, and non-flammable liquid

with a characteristic sweet odor.[1][2][3] Its utility as a non-polar solvent stems from its

molecular structure: a symmetrical, tetrahedral arrangement of four chlorine atoms around a

central carbon atom.[1][4][5] This symmetry results in a zero net dipole moment, rendering the

molecule non-polar.[1][4][6] This non-polar nature is the primary driver of its solvent

capabilities, allowing it to effectively dissolve other non-polar and weakly polar substances like

fats, oils, resins, and other organic compounds through weak van der Waals forces.[1][3][4]
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Quantitative data on the physical and chemical properties of carbon tetrachloride are

summarized below for reference.

Property Value Reference(s)

Chemical Formula CCl₄ [6]

Molecular Weight 153.82 g/mol [2][6]

Appearance Colorless liquid [1][6][7]

Density 1.594 g/mL (at 20°C) [4][6]

Boiling Point 76.5 - 77 °C [4][6][8]

Melting Point -23 °C [6][8]

Vapor Pressure 91.3 mmHg (at 20°C) [2][8]

Solubility in Water 0.081 g/100 mL (at 25 °C) [1]

Solubility
Miscible with alcohol, ether,

chloroform, benzene, oils
[7][9]

Refractive Index (n_D) ~1.460 -

log K_ow 2.64 [1][8]

Core Concepts: The Non-Polar Solvent Nature of
CCl₄
The principle of "like dissolves like" governs solubility. As a non-polar solvent, carbon
tetrachloride excels at dissolving non-polar solutes. The dissolution process is driven by

intermolecular forces. Both CCl₄ molecules and the molecules of a non-polar solute (e.g., a

hydrocarbon) are held together by weak London dispersion forces. When mixed, the CCl₄

molecules can effectively surround the solute molecules, establishing new dispersion forces

between solvent and solute that are comparable in strength to the forces within the pure

substances. This energetic compatibility allows the solute to disperse throughout the solvent.

Conversely, CCl₄ is a poor solvent for polar substances like water and ionic compounds like

sodium chloride.[9][10] The strong hydrogen bonds between water molecules or the strong
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electrostatic forces in an ionic lattice are much more powerful than the weak dispersion forces

that CCl₄ can offer. Consequently, the solvent cannot overcome the solute-solute interactions,

and dissolution does not occur to any significant extent.
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Logical Relationship: Dissolution in CCl₄

Carbon Tetrachloride (CCl₄)
Non-Polar Solvent

Effective Solvation
'Like Dissolves Like'

 interacts with 

Ineffective Solvation
Repulsion

 interacts with 

Non-Polar Solute
(e.g., Fats, Oils, I₂)

Polar / Ionic Solute
(e.g., Water, NaCl)
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Simplified Free-Radical Halogenation Pathway

Initiation
(UV light or heat)

Halogen Source
(e.g., Br₂ from NBS)

Propagation Cycle

Halogen Radical (X•)

 forms 

Alkyl Halide (R-X)

Alkane (R-H)

 abstracts H 

Alkyl Radical (R•)

 abstracts X 

 regenerates 
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Appel Reaction Mechanism

PPh₃

Phosphonium Salt
[Ph₃P-Cl]⁺ CCl₃⁻

CCl₄

 reacts with 

Alkoxyphosphonium Salt
[Ph₃P-OR]⁺ Cl⁻

 reacts with 

Alcohol (R-OH)

Alkoxide (R-O⁻)

 deprotonates 

Alkyl Chloride (R-Cl)

 SN2 attack by Cl⁻ 

Triphenylphosphine Oxide
(Ph₃P=O)
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Experimental Workflow for Handling CCl₄

1. Preparation
- Don appropriate PPE

- Work in certified fume hood

2. Handling & Reaction
- Use sealed containers

- Maintain negative pressure

3. Work-up
- Quench/filter in hood

- Use rotary evaporator with trap

4. Waste Disposal
- Segregate all CCl₄ waste

- Use sealed, labeled containers

5. Decontamination
- Clean all surfaces

- Dispose of contaminated PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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